Cas no 120427-95-4 (4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE)

• Product Name: 4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE
• CAS No: 120427-95-4
• MF: C₁₀H₉BrClNO
• MW: 274.54156088829
• MDL: MFCD09908189
• CID: 63495
• PubChem ID: 10356003
• Update Time: 2025-05-19

4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE Chemical and Physical Properties

Names and Identifiers

• 4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE
• 4-(2'-BROMOETHYL)-3-CHLORO-1,3-DIHYDRO-2H-INDOLE-2-ONE
• 4-(2-BROMOETHYL)-3-CHLORO-1H-INDOL-2(3H)-ONE
• 4-(2'-BROMOETHYL)-3-CHLORO-1,3-DIHYDRO-2H-INDOL-2-ONE
• 4-(2-BROMOETHYL)-3-CHLORO-1,3-DIHYDRO 2H-INDOL-2-ONE
• 4-(2-Bromoethyl)-3-chloro-1,3-dihydro-2H-indol-2-one
• 4-(2-Bromoethyl)-3-chloro-1,3-dihydro-2H-indolin-2-one
• 4-(2-bromoethyl)-3-chloro-1,3-dihydroindol-2-one
• 4-(2-Bromoethyl)
• ropiniroleinterMediate
• -3-chloro-1,3-dihydro-2H-indolin-2-one
• 4-(2-bromoethyl)-3-chloroindolin-2-one
• 4-(2-Bromoethyl)-3-chloro-1H-Indole-2(3H)-one
• 4-(2-broMoethyl)-3-chloro-2,3-dihydro-1H-indol-2-one
• 2H-Indol-2-one,4-(2-broMoethyl)-3-chloro-1,3-dihydro-
• J-513280
• 2H-Indol-2-one, 4-(2-bromoethyl)-3-chloro-1,3-dihydro-
• 4-(2'-bromoethvl)-3-chloro-1,3-dihydro-2H-indol-2-one
• 4-(2'-Bromoethyl)-3-chloro-1,3-dihydro-2-indoline-2-one
• 4-(2-bromoethyl)-3-chloro-indolin-2-one
• SCHEMBL4623982
• SB64191
• DTXSID00438662
• BCP28376
• FT-0650160
• MFCD09908189
• AKOS015900583
• FUHGGNYHOLHJRR-UHFFFAOYSA-N
• 120427-95-4
• 4-(2/'-BROMOETHYL)-3-CHLORO-1,3-DIHYDRO-2H-INDOLE-2-ONE
• 4-(2-(Tert-Butoxycarbonylamino)ethoxy)benzoicacid
• A804503
• DB-061740
• G64655

• MDL： MFCD09908189
• Inchi： 1S/C10H9BrClNO/c11-5-4-6-2-1-3-7-8(6)9(12)10(14)13-7/h1-3,9H,4-5H2,(H,13,14)
• InChI Key： FUHGGNYHOLHJRR-UHFFFAOYSA-N
• SMILES： BrCCC1=CC=CC2=C1C(C(N2)=O)Cl

Computed Properties

• Exact Mass: 272.95600
• Monoisotopic Mass: 272.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.647
• Boiling Point: 374.736°C at 760 mmHg
• Flash Point: 180.434°C
• Refractive Index: 1.633
• PSA: 29.10000
• LogP: 2.99400

4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD89812)

Additional information on 4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE

Chemical Profile of 4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE (CAS No: 120427-95-4)

4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE is a heterocyclic compound with significant utility in pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 120427-95-4, belongs to the indoline class of molecules, which are known for their broad spectrum of biological activities. The presence of both bromo and chloro substituents on the molecule makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The structural framework of 4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE consists of a fused indole ring system with additional functional groups that enhance its reactivity. The bromoethyl group at the 4-position and the chloro group at the 3-position provide sites for further chemical modification, enabling the synthesis of more complex derivatives. This feature has made the compound a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in indoline derivatives due to their potential pharmacological properties. Studies have demonstrated that indoline-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE may contribute to its unique biological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, research has shown that indoline derivatives can interact with enzymes and receptors involved in cancer progression. The bromo and chloro groups on 4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE allow for selective functionalization, enabling the development of highly specific inhibitors with minimal off-target effects.

Recent advancements in computational chemistry have also highlighted the importance of 4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-ONE as a scaffold for drug discovery. Molecular docking studies have identified its potential to bind to proteins associated with neurological disorders, such as Alzheimer's disease. The ability to modulate these interactions could lead to novel therapeutic strategies for conditions currently lacking effective treatments.

The synthesis of 4-(2-BROMOETHYL)-3-CHLORO-1,3 DIHYDRO 2-INDOLINE-2-OXE involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the preparation of an indoline core followed by selective halogenation and alkylation. This synthetic route underscores the compound's significance as a precursor in pharmaceutical manufacturing.

The pharmacokinetic properties of 4-(2-BROMOETHYL)-3-Chloro -1 , 3 dihydro - 2-indol ine - - one are also subjects of interest. Researchers are exploring how modifications to its structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, it may be possible to enhance drug bioavailability and reduce toxicity.

In conclusion,4-(Bromoethyl)-Chloro -indoline -one (CAS No:12042795) represents a significant advancement in medicinal chemistry due to its structural complexity and biological potential. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs. As research continues to uncover new applications for this compound, future studies will likely expand its utility across multiple therapeutic areas.